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Compound of Interest

Compound Name: AEEA-AEEA

Cat. No.: B568407

For researchers, scientists, and drug development professionals, the proper management of
chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This
document provides detailed procedural guidance for the safe handling and disposal of
Aminoethylethanolamine (AEEA), a corrosive and hazardous chemical. Adherence to these
protocols is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Physical and Chemical Properties of AEEA

Understanding the fundamental properties of AEEA is the first step toward safe handling. The
following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 111-41-1[1]

Molecular Weight 104.15 g/mol [2]

Appearance Clear, colorless, slightly viscous liquid[1][2]
Odor Ammoniacal[1][2]

Boiling Point 243°C (470°F)[2]

Flash Point 132°C (270°F) (Pensky-Martens Closed Cup)[2]
Density 1.03 g/mL at 20°C[2]

Vapor Pressure < 0.01 mm Hg at 20°C[2]

Water Solubility Soluble[3]

pH 11.5[2]

Hazard Identification and Personal Protective
Equipment (PPE)

AEEA is classified as a corrosive material that can cause severe skin burns, eye damage, and
may lead to allergic skin reactions.[1][4] It is also suspected of damaging fertility or the unborn
child.[3][4] Therefore, stringent adherence to safety precautions and the use of appropriate
Personal Protective Equipment (PPE) are mandatory.

Required Personal Protective Equipment (PPE):

o Eye Protection: Tightly fitting safety goggles are essential. For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.[4]

o Skin Protection: Chemically resistant gloves are required. Preferred materials include
polyethylene, chlorinated polyethylene, and ethyl vinyl alcohol laminate ("EVAL").[1]
Acceptable alternatives include butyl rubber and natural rubber ("latex").[1] A chemically
resistant apron or full-body suit should be worn depending on the scale of the operation.[1]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If vapors are likely to be generated, a respirator with an approved
filter for ammonia and organic vapors (e.g., Gas cartridge K, green) should be used.[4]

Preparation

nssess Risks Don Appropriate PPE Ensure Proper Ventilation
(Goggles, Gloves, Lab Coat) (Chemical Fume Hood)

Click to download full resolution via product page
Safe Handling and Disposal Workflow for AEEA.

Step-by-Step Disposal Procedure for AEEA

The disposal of AEEA must be carried out in compliance with all federal, state, and local
regulations.[2] Under no circumstances should AEEA or its containers be disposed of in the
regular trash or poured down the drain.[3]

1. Waste Collection:

 All materials contaminated with AEEA, including unused product, solutions, and
contaminated consumables (e.g., pipette tips, paper towels), must be treated as hazardous
waste.

o Collect all AEEA waste in a designated, chemically compatible, and clearly labeled waste
container. The container should be made of a material that does not react with AEEA, such
as high-density polyethylene (HDPE). Avoid containers made of copper, aluminum, zinc, or
their alloys.[3][4]

o The waste container must be kept tightly closed when not in use and stored in a well-
ventilated, secure area, away from incompatible materials.[4]

2. Spill Management:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ark-chem.co.jp/download/2833/MSDS%20AEEA-XINGXIN%20NEW%20MATERIALS%281%29.pdf
https://www.benchchem.com/product/b568407?utm_src=pdf-body-img
https://monsonco.com/wp-content/uploads/2019/08/AEEA.-TDS.-REC-12.5.2019.pdf
https://saas-tw-fs.usequantum.com/upload/2c4bec15-a0af-4ec7-9073-68492eac6cba.pdf
https://saas-tw-fs.usequantum.com/upload/2c4bec15-a0af-4ec7-9073-68492eac6cba.pdf
https://ark-chem.co.jp/download/2833/MSDS%20AEEA-XINGXIN%20NEW%20MATERIALS%281%29.pdf
https://ark-chem.co.jp/download/2833/MSDS%20AEEA-XINGXIN%20NEW%20MATERIALS%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 In the event of a small spill, cover the area with a non-combustible, inorganic absorbent
material such as sand, earth, or vermiculite.[2][3] Do not use organic or cellulosic materials
like sawdust or paper towels to absorb spills, as they can react with ethyleneamines and
potentially ignite.[1][2]

o For large spills, contain the spill to prevent it from entering drains or waterways and recover
the material.[2]

 All spill cleanup materials must be collected and placed in the designated hazardous waste
container for disposal.

3. Final Disposal:

e The sealed and labeled waste container should be disposed of through an approved
hazardous waste disposal service.[4] Contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and proper disposal.

o Contaminated packaging, such as empty AEEA containers, should also be disposed of as
unused product.[4]

Emergency and First Aid Procedures

Immediate medical attention is required for any exposure to AEEA.[4] Eyewash stations and
safety showers must be readily accessible in any area where AEEA is handled.[3][4]
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Exposure to AEEA
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Eye Contact: .
. . 4 . Inhalation:
Immediately rinse with water for several minutes. .
Move to fresh air.

Remove contact lenses if present. s -
N . Keep at rest in a comfortable position.
Continue rinsing.

Seek Immediate Medical Attention
(Call a Poison Center or doctor)

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.
Drink plenty of water or milk.

Skin Contact:
Immediately flush with water for at least 30 minutes.
Remove contaminated clothing.
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First Aid Procedures for AEEA Exposure.

Detailed First Aid Measures:

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15-30 minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact
lenses if present and easy to do so.[4] Seek immediate medical attention from an

ophthalmologist.[1]

» In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Flush
the affected skin area with large quantities of water for at least 30 minutes.[1] Untreated
chemical burns from AEEA heal slowly, so immediate medical treatment is necessary.[3][4]

 If Inhaled: Move the individual to fresh air immediately.[4] If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.
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 If Swallowed: Do NOT induce vomiting.[1][4] If the person is conscious, have them rinse their
mouth with water and then drink a large amount of water or milk.[1] Never give anything by
mouth to an unconscious person.[4] Transport to a medical facility immediately.[1]

By strictly following these safety protocols and disposal procedures, you can mitigate the risks
associated with AEEA and maintain a safe laboratory environment for yourself and your
colleagues. Always consult your institution's specific safety guidelines and the most current
Safety Data Sheet (SDS) for AEEA before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b568407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

